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Compound of Interest

Compound Name: C.I. Acid yellow 42

Cat. No.: B033771

C.l. Acid Yellow 42: A Comprehensive Technical
Guide

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

C.l. Acid Yellow 42, also known by its Colour Index designation C.l. 22910, is a disodium salt
of a bis-azo dye. Its chemical name is 4,4'-bis((4,5-dihydro-3-methyl-5-oxo-1-phenyl-1H-
pyrazol-4-yl)azo)-[1,1'-biphenyl]-2,2'-disulfonic acid, disodium salt.[1] This bright yellow, water-
soluble dye is primarily utilized in the textile industry for dyeing protein fibers such as wool and
silk, as well as polyamides.[2] Its molecular structure, characterized by two azo chromophores
and sulfonic acid groups, imparts its vibrant color and affinity for proteinaceous substrates. This
guide provides a detailed overview of the chemical structure, physicochemical properties, and
relevant experimental protocols for C.I. Acid Yellow 42, tailored for a scientific audience.

Chemical Structure and Identification

C.l. Acid Yellow 42 is a complex organic molecule belonging to the bis-azo class of dyes. The
structure features a central biphenyl core with sulfonic acid groups, which are linked via azo
groups to two 3-methyl-1-phenyl-1H-pyrazol-5(4H)-one moieties.
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C.I. Acid Yellow 42 Structure

Chemical Formula: C32H24NsNa20sS:2
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Caption: Chemical structure of C.I. Acid Yellow 42.

Table 1: Chemical Identification of C.l. Acid Yellow 42
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Identifier

Value

Chemical Name

4,4'-bis((4,5-dihydro-3-methyl-5-oxo-1-phenyl-
1H-pyrazol-4-yl)azo)-[1,1'-biphenyl]-2,2'-

disulfonic acid, disodium salt[1]

C.l. Name Acid Yellow 42[2]
C.l. Number 22910[2]
CAS Number 6375-55-9[2]

Molecular Formula

Cs2H24NsNa20sS2[2]

Molecular Weight

758.69 g/mol [2]

Synonyms

Acid Milling Yellow R, Vicoacid Yellow 42, Weak
Acid Yellow C-R, Weak Acid Yellow R, Weak
Acid Yellow MR, Acid Yellow N-CRS, Acid Yellow
R, Acid Yellow MR, Aminyl Yellow F-MR, Apollo
Nylon Fast Yellow M-R, Doracid Yellow R,
Durapel Yellow R, Evron Yellow R, Dycroacid
Milling Yellow MG, Dycroacid Yellow FG, Orco
Milling Yellow RS, Rybacid Yelow 2R, Sandolan
Milling Yellow N-SH, Selmacid Yellow N-2R,
Suminol Milling Yellow MR

Physicochemical Properties

C.l. Acid Yellow 42 is a bright yellow powder.[3] It is soluble in water, forming a lemon-yellow

solution.[3] The color of the agueous solution is stable in the presence of concentrated

hydrochloric acid and concentrated sodium hydroxide.[3] It is also soluble in ethanol, imparting

a lemon-yellow color, and is slightly soluble in acetone.[3] In concentrated sulfuric acid, it

dissolves to give a lemon-yellow solution, which remains unchanged upon dilution.[3]

Table 2: Physicochemical Data of C.I. Acid Yellow 42
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Property

Value

Reference

Physical State

Bright yellow powder

[3]

Molecular Weight

758.69 g/mol

[2]

Density

1.617 g/cm3 (at 20°C)

[3]

Water Solubility

17.27 g/L (at 20°C)

[3]

Melting Point

Data not readily available

Decomposition Temperature

During a fire, irritating and toxic
gases may be generated by

thermal decomposition or

[4]

combustion.
pKa Data not readily available
UV-Vis Amax Data not readily available

Molar Absorptivity (€)

Data not readily available

Experimental Protocols

Synthesis

The manufacturing process for C.1. Acid Yellow 42 involves a two-step diazotization and

coupling reaction.[2] A detailed, citable experimental protocol is not readily available in the

public domain. The general procedure is as follows:

o Diazotization: 2,2'-Disulfo-4,4'-diaminobibenzene is subjected to double nitriding. This

involves treating the diamine with a source of nitrous acid (e.g., sodium nitrite in an acidic

medium) to convert both primary amino groups into diazonium salts.

o Coupling Reaction: The resulting bis-diazonium salt is then coupled with two equivalents of

3-Methyl-1-phenyl-1H-pyrazol-5(4H)-one. This electrophilic aromatic substitution reaction

forms the two azo linkages, resulting in the final dye molecule.
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General Synthesis Workflow for C.1. Acid Yellow 42

Start Materials:
2,2'-Disulfo-4,4'-diaminobibenzene
3-Methyl-1-phenyl-1H-pyrazol-5(4H)-one
Sodium Nitrite, Acid

'

Diazotization:
Double nitriding of 2,2'-Disulfo-4,4'-diaminobibenzene

'

Coupling Reaction:
With 2 equivalents of
3-Methyl-1-phenyl-1H-pyrazol-5(4H)-one

Crude C.I. Acid Yellow 42

Click to download full resolution via product page

Caption: General synthesis workflow for C.l. Acid Yellow 42.

Purification

A specific, detailed purification protocol for C.l1. Acid Yellow 42 is not readily available.
However, a general method for purifying water-soluble azo dyes involves recrystallization. The
crude dye, often precipitated with sodium chloride, can be dissolved in a minimal amount of hot
water or a water-ethanol mixture. The solution is then filtered to remove any insoluble
impurities. Upon cooling, the purified dye crystallizes out and can be collected by filtration,
washed with a cold solvent, and dried.
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Experimental Workflow: Dyeing of Wool Fabric

The primary application of C.I. Acid Yellow 42 is in the dyeing of protein fibers like wool. The
following is a representative experimental workflow for this process.
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Experimental Workflow for Wool Dyeing with C.I. Acid Yellow 42

Prepare Wool Fabric:
Scour to remove impurities

}

Prepare Dyebath:
- Dissolve C.I. Acid Yellow 42 in water
- Add acetic acid or formic acid (to pH 4-5)
- Add Glauber's salt (leveling agent)

'

Dyeing Process:
- Immerse wetted wool in dyebath
- Gradually heat to 85-95°C
- Maintain temperature for 45-60 min with stirring

'

Rinsing:
- Cool down the dyebath
- Rinse the dyed fabric with cold water

'

Washing:
- Wash with a non-ionic detergent
- Rinse thoroughly

Drying:
Air-dry or tumble-dry at low temperature

Click to download full resolution via product page

Caption: Experimental workflow for dyeing wool with C.I. Acid Yellow 42.
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Applications in Research

While the primary use of C.l. Acid Yellow 42 is industrial, it has been used in some research
applications, particularly in studies related to environmental science and material science. For
instance, its adsorption from aqueous solutions onto various materials has been investigated
as a model for wastewater treatment. It has also been used in studies on the rates of dyeing of
textile fibers. There is currently no significant evidence of its application in drug development or
the study of specific biological signaling pathways.

Safety and Handling

C.l. Acid Yellow 42 should be handled with appropriate personal protective equipment,
including gloves, safety glasses, and a lab coat. In its powdered form, a dust mask is
recommended to avoid inhalation.[4] It may cause skin and eye irritation.[4] In case of contact,
the affected area should be washed thoroughly with water. For detailed safety information, refer
to the Material Safety Data Sheet (MSDS).

Conclusion

C.l. Acid Yellow 42 is a well-characterized bis-azo dye with significant industrial importance.
This guide has provided a summary of its chemical structure, physicochemical properties, and
representative experimental protocols for its synthesis and application in wool dyeing. While
detailed, citable experimental protocols for its synthesis and purification are not readily
available in the public domain, the general principles are well-understood within the field of dye
chemistry. The provided data and workflows offer a valuable resource for researchers and
scientists working with this compound. Further research could focus on elucidating its complete
physicochemical profile, including its pKa and molar absorptivity, and exploring potential new
applications in scientific research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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